4-(2-Aminoethyl)benzonitrile hydrochloride
Overview
Description
4-(2-Aminoethyl)benzonitrile hydrochloride, also known as 4-Cyanophenethylamine hydrochloride, is a chemical compound with the empirical formula C9H10N2 · HCl . It has a molecular weight of 182.65 .
Molecular Structure Analysis
The molecular structure of 4-(2-Aminoethyl)benzonitrile hydrochloride can be represented by the SMILES stringNCCC1=CC=C(C#N)C=C1.Cl . The InChI key for this compound is LTYHPCKZVFOVCH-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
4-(2-Aminoethyl)benzonitrile hydrochloride is a solid with a melting point of 211-216 °C . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis of Fluorescent-Labeled Bisbenzamidine
4-(2-Aminoethyl)benzonitrile hydrochloride can be used in the synthesis of fluorescent-labeled bisbenzamidine . This compound can serve as a biochemical tool in biomedical studies . The fluorescent label allows for the visualization of the compound in biological systems, aiding in the understanding of its interactions and effects.
Modification of Alginate Hydrogels
This compound can also be used in the synthesis of 3-(p-benzylamino)-1,2,4,5 tetrazine . This synthesized compound is used in the modification of alginate hydrogels . Alginate hydrogels are often employed in cell engineering applications , so this use of 4-(2-Aminoethyl)benzonitrile hydrochloride contributes to advancements in biomedical engineering.
Synthesis of Other Derivatives
4-(2-Aminoethyl)benzonitrile hydrochloride can be used as a starting material in the synthesis of a variety of other chemical compounds . Its structure allows for a wide range of reactions, making it a versatile compound in chemical synthesis.
Research and Development
Due to its properties, 4-(2-Aminoethyl)benzonitrile hydrochloride is often used in research and development laboratories . It can be used in experimental setups to test new reactions or synthesize new compounds.
Industrial Applications
In the industrial sector, this compound can be used in the production of various products . Its reactivity and versatility make it a valuable compound in the chemical industry.
Educational Purposes
In educational settings, 4-(2-Aminoethyl)benzonitrile hydrochloride can be used to demonstrate various chemical reactions and principles . Its properties and reactivity make it an excellent compound for educational demonstrations and experiments.
Safety And Hazards
properties
IUPAC Name |
4-(2-aminoethyl)benzonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2.ClH/c10-6-5-8-1-3-9(7-11)4-2-8;/h1-4H,5-6,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTYHPCKZVFOVCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCN)C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00671855 |
Source
|
| Record name | 4-(2-Aminoethyl)benzonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00671855 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Aminoethyl)benzonitrile hydrochloride | |
CAS RN |
167762-80-3 |
Source
|
| Record name | 4-(2-Aminoethyl)benzonitrile--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00671855 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-aminoethyl)benzonitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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